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Chemical Profile and Efficacy Comparison

The following tables summarize the core properties and efficacy of MBO alongside common traditional

preservative classes.

Table 1: Basic Properties and Regulatory Status

Preservative
CAS
Number

Molecular
Formula

Molecular
Weight
(g/mol)

Key Regulatory Note

3,3'-Methylenebis[5-
methyloxazolidine]
(MBO)

66204-
44-2 [1]

C9H18N2O2
[1]

186.25 [1] Registered under REACH
(≥1,000 to <10,000 tonnes per

annum) [1].

Parabens (e.g.,

Methylparaben)

- - - Considered safe within limits

by some regulators; requires
warning labels under California

Prop 65 for reproductive
toxicity [2].

MCI/MI - - - Use is increasingly restricted,
especially in leave-on
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Preservative
CAS
Number

Molecular
Formula

Molecular
Weight
(g/mol)

Key Regulatory Note

products, due to skin

sensitization [2].

DMDM Hydantoin - - - Raises safety concerns as a

formaldehyde releaser; being
phased out of many cosmetics

[2].

Table 2: Antimicrobial Efficacy and Functional Properties

Preservative
Mechanism
of Action

Spectrum
of Activity

Key Efficacy
Data /
Context

pH Stability
Common
Applications

MBO Formaldehyde

releaser [1];
also acts as a

hydrogen
sulfide (H₂S)

scavenger [1].

Broad-

spectrum:
strong

bactericidal,
fungicidal;

inhibits
yeast and

algae [1].

Proven highly

effective
against a wide

variety of
bacteria in

metalworking
fluids [1].

30mL of 90%
solution

caused severe
human toxicity

[3].

Stable over a

wide pH
range and at

high
temperatures

(up to 186°C)
[1].

Metalworking

fluids, water-
based paints, oil

& gas
processing (H₂S

scavenger) [1].

Parabens Disruption of

microbial
enzyme

systems [4].

Broad-

spectrum:
effective

against
mold, yeast,

and
bacteria [2].

Long history of

effective use
at low

concentrations
[2].

Effective

across a
wide pH

range [2].

Cosmetics, food

industry,
pharmaceuticals

[2].
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Preservative
Mechanism
of Action

Spectrum
of Activity

Key Efficacy
Data /
Context

pH Stability
Common
Applications

MCI/MI Disruption of
microbial cell

membranes
[4].

Broad-
spectrum:

potent
against

bacteria
and fungi

[2].

Highly
effective in

water-based
formulations

[2].

- Rinse-off and
leave-on

cosmetics [2].

DMDM
Hydantoin

Formaldehyde

releaser [2]
[4].

Broad-

spectrum:
effective

against
bacteria

and fungi
[2].

- - Hair care,

personal care
products [2].

Phenoxyethanol Denatures
microbial

proteins [4].

Primarily
bactericidal

[4].

An industry
staple, often

used in blends
[2].

- Cosmetic
preservation [2].

Experimental and Mechanistic Insights

Mechanism of Action and Workflow MBO's primary biocidal action comes from its ability to slowly

decompose in aqueous solutions to release formaldehyde, a potent antimicrobial agent [1] [3]. Formaldehyde

acts by alkylating proteins and nucleic acids in microbial cells, leading to cell death [3]. Additionally, MBO

possesses anti-corrosive properties and can specifically scavenge hydrogen sulfide in process streams, which

is a key differentiator from many other preservatives [1].

The diagram below illustrates the experimental workflow for evaluating a preservative like MBO, from

hypothesis to application, which is critical for R&D professionals.
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Key Experimental Protocol: Microbial Challenge Test The efficacy of preservatives in a formulation is

typically validated using a Microbial Challenge Test (Preservative Efficacy Test or PET) [4]. The general

methodology is as follows:

Principle: A defined quantity of microorganisms is introduced to the product, and the reduction in

microbial count is measured over time to evaluate the antimicrobial effect of the preservative system
[4].

Key Steps:
Inoculation: The product is challenged with a standardized inoculum of bacteria (e.g.,

Pseudomonas aeruginosa, Staphylococcus aureus) and fungi (e.g., Candida albicans,
Aspergillus brasiliensis).
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Incubation and Sampling: The inoculated product is stored under defined conditions. Samples

are taken at predetermined time intervals (e.g., 0, 1, 2, 7, 14, 28 days).
Enumeration: Each sample is plated on appropriate culture media, and the number of

surviving microorganisms is counted (Colony Forming Units per mL or gram).
Analysis: The log reduction in microbial count at each time point is calculated. Criteria for an

effective preservative system often require a certain log reduction (e.g., 3-log for bacteria)
within a specified timeframe.

Critical Safety and Handling Notes

For researchers and professionals, understanding the toxicological profile is paramount.

Human Toxicity: MBO is a hazardous substance. An accidental ingestion of 30 mL of a 90% MBO
solution led to a severe poisoning case, causing massive upper gastrointestinal and respiratory tract

corrosion, metabolic acidosis, and refractory hypotension, requiring intensive care [3].
Decomposition and Formaldehyde Release: The toxicity is largely attributed to MBO's

decomposition into formaldehyde and 1-aminopropan-2-ol in aqueous environments [1] [3].
Formaldehyde is a known irritant and potential carcinogen at high exposures [2].

Safe Handling: First aid measures for skin contact include immediate washing with plenty of water
and soap. Contaminated clothing and shoes should be removed. In case of eye contact, immediate

rinsing with plenty of water for at least 15 minutes is required, and a physician should be called [1].

Summary and Key Differentiators

MBO's Niche: MBO is a highly effective, broad-spectrum formaldehyde-releasing biocide valued in
industrial applications like metalworking fluids and oilfield operations, where its stability at high

temperatures and pH, along with its H₂S scavenging ability, are distinct advantages [1].
Contrast with Traditional Preservatives: While traditional preservatives like parabens and MCI/MI

are also broad-spectrum, they are primarily used in cosmetics and personal care. The industry is
shifting away from some traditional options due to consumer safety concerns and regulations, even

though their efficacy is well-established [2] [4].
Critical Consideration - Safety: The primary differentiator for MBO in the context of your target

audience (drug development) is its significant toxicity profile [3]. This makes it unsuitable for
consumer-facing products like pharmaceuticals for topical or internal use but does not preclude its

use in controlled industrial process environments.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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